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Compound Focus: lodine tribromide

CAS No.: 7789-58-4

Cat. No.: S1910029

Iodine tribromide is an interhalogen compound with the chemical formula IBrs [1]. The table below

summarizes its key characteristics:

Property Description

Chemical Formula IBrs [1]

IUPAC Name tribromo-A3-iodane [1]

Molar Mass 366.61 g/mol [1]

Physical Appearance Dark brown liquid [1]

Miscibility Miscible with ethanol and ethers [1]

IBrs in a Multi-Electron Redox System

Recent cutting-edge research has utilized the chemistry of iodine and bromine to create a highly efficient
battery system. In this context, IBr3 is not a starting reagent but rather an intermediate species in a complex

redox cycle [2].
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The system enables a twelve-electron conversion cathode by shifting between iodide (I~) and iodate (I037),
a process that is six times the electron transfer of conventional iodine batteries. The chemistry of bromine
(Br=/Brz2) and the formation of the interhalogen species IBr are critical to facilitating this reaction by
creating an "electrochemical-chemical loop" that overcomes the inherent kinetic limitations of the

iodide/iodate conversion [2].

The following diagram illustrates the role of the bromide-iodate loop and interhalogen intermediates in this

complex redox process:
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Experimental Parameters for the Redox System

The successful operation of this twelve-electron iodine cathode relies on a carefully controlled environment.

The table below outlines the key experimental conditions as described in the research [2]:

Parameter Specification / Role

Electrolyte Aqueous acidic solution (e.g., 4 M H2S0a4)

Key Additive Bromide ions (e.g., from NaBr)

Bromide Function Forms IBr/Brz redox couple; enables bromide-iodate loop
Primary Reaction Conversion between I~ and 103~

Electron Transfer 12 electrons per iodine redox center

Theoretical Capacity ~1200 mAh g~ (based on iodine mass)

Research Applications & Safety

e Proposed Uses of IBrs: While its role in the battery system is as an intermediate, iodine tribromide
has been referenced for potential use as a brominated flame retardant in semiconductor production
and in dry etching processes, although the former is noted as dubious [1].

¢ Critical Safety Note: The cited research highlights that handling this chemistry requires a highly
acidic and oxidizing environment, involving concentrated sulfuric acid and reactive halogen species
[2]. Appropriate safety precautions, including the use of personal protective equipment (PPE)
and working in a fume hood, are absolutely essential.
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reduction-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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